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Abstract

GSK180736A is a potent and selective small molecule inhibitor of Rho-associated coiled-coil
containing protein kinase 1 (ROCK1) and G protein-coupled receptor kinase 2 (GRK2).[1][2][3]
Originally developed as a ROCK inhibitor, it has also been characterized as a selective, ATP-
competitive inhibitor of GRK2.[1][2] This dual activity makes GSK180736A a valuable
pharmacological tool for investigating the roles of ROCK1 and GRK2 in various physiological
and pathological processes, including cardiovascular diseases and cancer. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
pharmacological profile of GSK180736A, including detailed experimental protocols and an
examination of its effects on relevant signaling pathways.

Chemical Structure and Physicochemical Properties

GSK180736A is a synthetic, small molecule with the chemical formula C19H16FNs0O2.[4] Its
structure features a dihydropyridone indazole amide core.
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Property Value Reference
4-(4-fluorophenyl)-1,2,3,4-
tetrahydro-N-1H-indazol-5-yl-6-

IUPAC Name [4]

methyl-2-oxo-5-

pyrimidinecarboxamide

Molecular Formula C19H16FNsO2 [4]

Molecular Weight 365.36 g/mol [4]

CAS Number 817194-38-0 [4]
CC1=C(C(=O)NC2=CC3=C(C

SMILES =C2)NN=C3)C(C4=CC=C(F)C [2]
=C4)NC(=O)N1

Appearance Crystalline solid [4]

Purity >98% [4]

. DMSO: =270 mg/mL, Ethanol:
Solubility [51[6]

~3 mg/mL, Water: Insoluble

Pharmacological Properties

GSK180736A is a potent inhibitor of ROCK1 and a selective inhibitor of GRK2. Its inhibitory
activity has been characterized against a panel of kinases, demonstrating its selectivity profile.

Kinase Inhibitory Activity
The inhibitory potency of GSK180736A is summarized in the table below.
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Target Kinase ICs0 (NM) Assay Conditions Reference
ROCK1 14 -100 Cell-free assays [11[31[5][6]
GRK2 770 Cell-free assays [11[31[5]
GRK1 >100,000 Cell-free assays [6]

GRK5 >100,000 Cell-free assays [6]

PKA 30,000 Cell-free assays [1][3]

RSK1 3,100 Cell-free assays [6]

p70S6K 2,850 Cell-free assays [6]

Selectivity Profile

GSK180736A displays significant selectivity for GRK2 over other GRK subfamilies, such as
GRK1 and GRKS5, with over 100-fold selectivity.[1][3] It is a weak inhibitor of PKA.[1][3] While it
Is a potent ROCK1 inhibitor, it shows selectivity over other AGC family kinases like RSK1 and
p70S6K.[6]

Signaling Pathways

GSK180736A modulates two key signaling pathways: the RhoA/ROCK pathway, which is
crucial for cytoskeletal regulation, and the GPCR/GRK2 pathway, which is central to G protein-
coupled receptor desensitization.

RhoA/ROCK Signaling Pathway

The RhoA/ROCK pathway is a critical regulator of cell shape, motility, and contraction. RhoA, a
small GTPase, activates ROCK, which in turn phosphorylates downstream substrates to control
actin-myosin contractility and cytoskeletal dynamics. Inhibition of ROCK1 by GSK180736A can
lead to smooth muscle relaxation and reduced cell migration and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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